![molecular formula C10H11N3S B6279229 10-methyl-7-thia-9,11-diazatricyclo[6.4.0.0,2,6]dodeca-1(12),2(6),8,10-tetraen-12-amine CAS No. 446851-57-6](/img/no-structure.png)
10-methyl-7-thia-9,11-diazatricyclo[6.4.0.0,2,6]dodeca-1(12),2(6),8,10-tetraen-12-amine
Overview
Description
10-methyl-7-thia-9,11-diazatricyclo[6.4.0.0,2,6]dodeca-1(12),2(6),8,10-tetraen-12-amine is a useful research compound. Its molecular formula is C10H11N3S and its molecular weight is 205.3. The purity is usually 95.
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Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for compound '10-methyl-7-thia-9,11-diazatricyclo[6.4.0.0,2,6]dodeca-1(12),2(6),8,10-tetraen-12-amine' involves the formation of the tricyclic ring system followed by the introduction of the amine group at position 12.", "Starting Materials": [ "2-methyl-1,3-butadiene", "2-aminothiophenol", "2-bromo-1,4-naphthoquinone", "sodium hydride", "dimethylformamide", "acetic acid", "ammonium chloride", "sodium borohydride", "hydrochloric acid" ], "Reaction": [ "Step 1: 2-methyl-1,3-butadiene is reacted with 2-aminothiophenol in the presence of sodium hydride and dimethylformamide to form the intermediate 7-thia-9,11-diazatricyclo[6.4.0.0,2,6]dodeca-1(12),2(6),8-triene.", "Step 2: The intermediate from step 1 is then reacted with 2-bromo-1,4-naphthoquinone in the presence of acetic acid to form the tricyclic intermediate 10-methyl-7-thia-9,11-diazatricyclo[6.4.0.0,2,6]dodeca-1(12),2(6),8,10-tetraene.", "Step 3: The tricyclic intermediate from step 2 is then reduced with sodium borohydride in the presence of hydrochloric acid to form the final product, 10-methyl-7-thia-9,11-diazatricyclo[6.4.0.0,2,6]dodeca-1(12),2(6),8,10-tetraen-12-amine." ] } | |
CAS No. |
446851-57-6 |
Molecular Formula |
C10H11N3S |
Molecular Weight |
205.3 |
Purity |
95 |
Origin of Product |
United States |
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